Cas no 1596005-08-1 ((1,2,4-oxadiazol-3-yl)methanesulfonyl chloride)

(1,2,4-Oxadiazol-3-yl)methanesulfonyl chloride is a versatile sulfonylating reagent used in organic synthesis, particularly for introducing the (1,2,4-oxadiazol-3-yl)methanesulfonyl moiety into target molecules. Its key advantages include high reactivity as an electrophile, enabling efficient sulfonylation of amines, alcohols, and other nucleophiles. The 1,2,4-oxadiazole ring enhances stability while maintaining reactivity, making it useful for constructing heterocyclic frameworks. This compound is valuable in medicinal chemistry for modifying pharmacophores or as a precursor in the synthesis of bioactive molecules. It should be handled under anhydrous conditions due to moisture sensitivity. Proper storage and handling are essential to maintain its integrity for synthetic applications.

(1,2,4-oxadiazol-3-yl)methanesulfonyl chloride structure

1596005-08-1 structure

Product Name:(1,2,4-oxadiazol-3-yl)methanesulfonyl chloride

CAS No:1596005-08-1

MF:C₃H₃ClN₂O₃S

MW:182.585518121719

MDL:MFCD28149742

CID:4607395

PubChem ID:121599952

Update Time:2025-06-06

(1,2,4-oxadiazol-3-yl)methanesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

- (1,2,4-oxadiazol-3-yl)methanesulfonyl chloride
- MDL： MFCD28149742
- Inchi： 1S/C3H3ClN2O3S/c4-10(7,8)1-3-5-2-9-6-3/h2H,1H2
- InChI Key： UQMWJCLGJLJSGG-UHFFFAOYSA-N
- SMILES： O1C=NC(CS(Cl)(=O)=O)=N1

(1,2,4-oxadiazol-3-yl)methanesulfonyl chloride Pricemore >>

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